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Compound of Interest

Compound Name: (Glul)-Fibrinopeptide B (human)
CAS No.: 103213-49-6
Cat. No.: B010563
Get Quote
. J

Executive Summary

In high-resolution mass spectrometry (HRMS), mass accuracy is the currency of confidence.
[Glul]-Fibrinopeptide B (Glu-Fib) has established itself as the premier internal standard for
proteomics due to its exceptional ionization efficiency, distinct elution profile, and specific
fragmentation pattern. This guide details the preparation, handling, and instrument
configuration required to utilize Glu-Fib as a robust lock mass and system suitability standard.

Part 1: Molecular Mechanics & Rationale

Why Glu-Fib? The native Fibrinopeptide B (human) begins with a Glutamine (GIn/Q) residue. In
acidic mobile phases, N-terminal Glutamine spontaneously cyclizes to form Pyroglutamate
(PyroGlu), resulting in a mass shift of -17.03 Da. This instability complicates calibration.

The [Glul]-Fibrinopeptide B analog replaces the N-terminal Glutamine with Glutamate (GIu/E).
This modification prevents cyclization, ensuring a stable monoisotopic mass for reliable long-

term calibration.
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Property Data

Sequence EGVNDNEEGFFSAR

Formula Ce6Hos5N19026

Monoisotopic Mass 1569.6500 Da

(M+2H)2*+ 785.8426 m/z (Primary Lock Mass)
(M+H)* 1570.6774 m/z

pl (Isoelectric Point) ~4.0 (Acidic)

Mechanistic Insight: The presence of multiple acidic residues (Glu, Asp) combined with the C-
terminal Arginine creates a "proton sponge" effect, facilitating easy ionization in positive mode
ESI while maintaining a distinct retention time that typically elutes midway through standard
reverse-phase gradients (15-25% B), preventing interference with early-eluting hydrophilic
peptides.

Part 2: Preparation Protocol

Reagents & Equipment
o Standard: [Glul]-Fibrinopeptide B (Lyophilized, >95% purity).[1][2]

e Solvent A: LC-MS Grade Water + 0.1% Formic Acid (FA).
e Solvent B: LC-MS Grade Acetonitrile (ACN) + 0.1% Formic Acid.

» Vials: Low-adsorption polypropylene or silanized glass vials (Critical to prevent peptide loss).

Step 1: Stock Solution (500 pmol/pL)

o Context: High organic content is required in the stock solution to ensure complete solubility
and preventing microbial growth during storage.

o Centrifuge the lyophilized product vial (0.1 mg or 1 mg) at 10,000 x g for 1 min to pellet
powder.
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Calculate volume required for 500 pmol/uL concentration.
o Calculation: For 0.1 mg (63.7 nmol): Add 127 pL of 50% ACN / 0.1% FA.

Vortex for 2 minutes.

Sonicate for 5 minutes (water bath) to ensure complete dissolution.

Storage: Aliquot into 20 pL lots. Store at -20°C. Stability: 6 months.

Step 2: Working Solution (Lock Mass Infusion)

» Context: For real-time lock mass, the standard is often infused via a separate reservoir (e.g.,
Waters LockSpray™ or Sciex CDS). The concentration must yield ~1e6 counts per scan
without causing space-charge effects.

o Target Concentration: 200-500 fmol/pL.

Dilution Scheme (Example for 1 mL Final Volume):

Component Volume Final Conc. Function

Stock (500 pmol/uL) 1.0 yL 500 fmol/uL Analyte

Solvent B (ACN/FA) 500 pL 50% Solubility/Desolvation
Solvent A (Water/FA) 499 uL ~50% Aqueous Buffer

Total 1000 pL

e Note: For direct column injection (RT calibration), dilute using the starting mobile phase
(usually 3-5% ACN) to allow focusing on the trap column.

Part 3: Workflow Visualization
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Figure 1: Critical path for Glu-Fib preparation and utilization in LC-MS proteomics.

Part 4: Instrument Configuration & QC
Lock Mass Settings (Orbitrap / Q-TOF)

To enable real-time mass correction, enter the exact theoretical mass of the doubly charged
ion.
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o Target Mass: 785.84261 m/z (z=2)
e Mass Window: +/- 0.5 Da (Search window), filtered to +/- 10 ppm for correction.

o Activation: Set to "Inter-scan” or "Secondary Spray" depending on hardware.

Quality Control Criteria (Self-Validating System)

Before running valuable biological samples, inject the Glu-Fib working solution to validate
system performance.

e Mass Accuracy:
o Pass: <2 ppm error (Orbitrap), <5 ppm (Q-TOF).
o Fail: > 5 ppm.[3] Action: Recalibrate instrument external mass model.
* Intensity Stability:
o Signal should be stable (RSD < 15% over 10 minutes infusion).
o Drop in signal: Check sprayer nebulization or capillary voltage.
e Retention Time (LC check):
o On a standard C18 column (Peptide mapping gradient), Glu-Fib elutes cleanly.

o Tailing: Indicates dead volume or column degradation.

Troubleshooting "Ghost" Signals

If you observe a signal at 777.33 m/z, this is often the Pyro-Glu form of the native
Fibrinopeptide B (if the wrong standard was purchased or degradation occurred). Always
confirm the vendor provides [Glul]-Fibrinopeptide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://lcms.labrulez.com/paper/17354
https://www.benchchem.com/product/b010563?utm_src=pdf-custom-synthesis#bc-rfq
https://www.elabscience.com/p/glu1-fibrinopeptide-b-human--e-pp-0195
https://www.eurogentec.com/assets/f26192a9-009b-4444-ad00-d8ea635d103b/tds-en-as-60501-1-glu1-fibrinopeptide-b.pdf
https://www.echelon-inc.com/product/fibrinopeptide-b-glu1-human/
https://lcms.labrulez.com/paper/17354
https://www.benchchem.com/product/b010563/docs#precision-proteomics-glu1-fibrinopeptide-b-internal-standard-protocol
https://www.benchchem.com/product/b010563/docs#precision-proteomics-glu1-fibrinopeptide-b-internal-standard-protocol
https://www.benchchem.com/product/b010563/docs#precision-proteomics-glu1-fibrinopeptide-b-internal-standard-protocol
https://www.benchchem.com/product/b010563/docs#precision-proteomics-glu1-fibrinopeptide-b-internal-standard-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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